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Cat. No.: B019859

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bassianolide is a cyclooligomer depsipeptide with insecticidal and ionophoric properties,
produced by various entomopathogenic fungi such as Beauveria bassiana. Its potential
applications in agriculture and pharmacology necessitate sensitive and accurate analytical
methods for its detection and quantification. This document provides a detailed application note
and protocol for the analysis of Bassianolide using Ultra-Performance Liquid Chromatography
coupled with Quadrupole-Orbitrap Mass Spectrometry (UPLC-Q-Orbitrap MS). This high-
resolution mass spectrometry technique offers excellent sensitivity and selectivity for the
analysis of complex matrices.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the UPLC-Q-Orbitrap MS
analysis of Bassianolide. These values are compiled from established methods and serve as
a reference for method setup and performance evaluation.
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Parameter Value Reference
Precursor lon ([M+H]*) m/z 909.5 [1112][3]
Key Fragment lons m/z 228.1, 342.2, 456.3, 684.5  [4]
Retention Time (Typical) 5.0-7.0 min [1112][3]
Limit of Detection (LOD) 0.5-5.0 ug/L [51[6]

Limit of Quantitation (LOQ) 1.5-15.0 pg/L [5][6]
Linearity (R?) >0.99 [51[7]
Recovery 80 - 115% [11[3]
Precision (RSD) 0.1-8.0% [1][3]

Experimental Protocols
Sample Preparation from Fungal Culture

This protocol describes the extraction of Bassianolide from fungal cultures for UPLC-Q-
Orbitrap MS analysis.[1][2][8][9][10]

Materials:

Fungal culture (e.g., Beauveria bassiana) grown in a suitable liquid or on solid media.
e 70% Ethanol (EtOH) in water (v/v), LC-MS grade.

o Ethyl acetate, LC-MS grade (for liquid-liquid extraction, if required).

e Water, LC-MS grade.

e Methanol, LC-MS grade.

o Centrifuge tubes (50 mL).

 Ultrasonic bath.

e Centrifuge.
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e Syringe filters (0.22 um, PTFE or nylon).

¢ Vials for UPLC analysis.

Procedure:

e Harvesting:

o For liquid cultures, separate the mycelia from the broth by filtration.

o For solid cultures, scrape the fungal biomass from the surface of the agar.

o Extraction:

[¢]

Accurately weigh a portion of the fungal biomass or lyophilized culture.

[e]

Add 70% ethanol to the sample in a centrifuge tube (e.g., 10 mL of solvent per 1 g of
sample).[1][2]

[e]

Vortex the sample vigorously for 1 minute.

o

Place the sample in an ultrasonic bath for 30 minutes to facilitate cell disruption and
extraction of metabolites.[1][2]

e Centrifugation:

o Centrifuge the sample at 4000 rpm for 10 minutes to pellet the cellular debris.

e Supernatant Collection:

o Carefully collect the supernatant containing the extracted metabolites.

e Solvent Evaporation and Reconstitution:

o Evaporate the supernatant to dryness under a gentle stream of nitrogen or using a rotary
evaporator.

o Reconstitute the dried extract in a suitable volume of the initial mobile phase (e.g., 1 mL of
90:10 water:acetonitrile with 0.1% formic acid).
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e Filtration:
o Filter the reconstituted sample through a 0.22 um syringe filter into a UPLC vial.
o Storage:

o Store the prepared samples at 4°C until analysis. For long-term storage, -20°C or -80°C is
recommended.

UPLC-Q-Orbitrap MS Analysis

This protocol outlines the instrumental parameters for the analysis of Bassianolide.
Instrumentation:
o UPLC system coupled to a Q-Exactive Orbitrap Mass Spectrometer or equivalent.

UPLC Conditions:
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Parameter

Setting

Column

C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 um particle size)

Mobile Phase A

Water with 0.1% formic acid and 5 mM

ammonium formate

Mobile Phase B

Acetonitrile with 0.1% formic acid

Flow Rate

0.3 mL/min

Injection Volume

5uL

Column Temperature

40°C

Gradient Program

Time (min)

0.0

1.0

8.0

10.0

10.1

12.0

Q-Orbitrap MS Conditions:
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Parameter

Setting

lonization Mode

Positive Electrospray lonization (ESI+)

Capillary Voltage

3.5kv

Source Temperature

320°C

Sheath Gas Flow Rate

40 (arbitrary units)

Auxiliary Gas Flow Rate

10 (arbitrary units)

Scan Mode

Full MS / dd-MS2 (TopN) or All lon

Fragmentation (AIF)

Full MS Scan Range

m/z 150 - 1000

Full MS Resolution

70,000

dd-MS2 Resolution

17,500

Collision Energy (HCD)

Stepped 20, 30, 40 eV

Data Acquisition Software

Instrument-specific software (e.g., Xcalibur)

Visualizations

UPLC-Q-Orbitrap MS Analysis

|| uPLC Separation |, | Q-Onbiiap MS Detection
Filraton (022 m) 4 [ (C18 Column) [ (ESH+, Full MS/dd-MS2) }4'

L [
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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